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Compound of Interest

Compound Name: Manganese Tripeptide-1

Cat. No.: B15624151

Abstract

Manganese Tripeptide-1, a synthetic peptide complexed with manganese, has emerged as a
noteworthy ingredient in cosmetic and dermatological formulations. This technical guide
provides a comprehensive overview of its discovery, history, and proposed mechanisms of
action. Drawing parallels with the extensively studied Copper Tripeptide-1 (GHK-Cu), this
document elucidates the scientific rationale behind the use of manganese in this peptide
complex, focusing on its role in antioxidant defense, collagen synthesis, and the reduction of
hyperpigmentation. This guide summarizes available clinical data, details relevant experimental
protocols, and visualizes key signaling pathways to provide a thorough resource for
researchers, scientists, and drug development professionals.

Discovery and History

The development of Manganese Tripeptide-1 is a direct extension of the research into the
GHK peptide (glycyl-L-histidyl-L-lysine) and its copper complex, GHK-Cu. The foundational
discovery was made in 1973 by Dr. Loren Pickart, who isolated the GHK peptide from human
plasma. His research revealed that GHK had the ability to modulate gene expression in aged
liver cells, causing them to behave more like younger cells.

Further research demonstrated GHK's strong affinity for copper ions, forming the GHK-Cu
complex. This complex was found to have a wide range of biological activities, including
promoting wound healing, stimulating collagen and glycosaminoglycan synthesis, and
exhibiting anti-inflammatory and antioxidant effects.[1][2] The GHK peptide sequence itself is
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found in proteins of the extracellular matrix, such as the alpha-chain of collagen, and is
believed to be released during tissue injury to signal for repair.[3]

The conceptual leap to Manganese Tripeptide-1 stemmed from the understanding of
manganese's critical role as a cofactor for the mitochondrial antioxidant enzyme, manganese
superoxide dismutase (MNnSOD). The hypothesis was that by complexing the GHK peptide with
manganese, it could serve as a carrier to deliver manganese to skin cells, thereby bolstering
their antioxidant defenses against oxidative stress, a key contributor to skin aging. While a
definitive "discovery" paper or patent specifically for Manganese Tripeptide-1 is not readily
available in the public domain, its emergence in cosmetic formulations is a logical progression
from the well-established science of GHK-Cu.

Physicochemical Properties

Property Value Source

Manganese (2S)-6-amino-2-
) [[(2S)-2-(2-aminoacetyl)amino-
Chemical Name o PubChem CID: 169450580
3-(1H-imidazol-4-

yl)propanoyllaminolhexanoate

Molecular Formula C14H22MnNNe6O4 PubChem CID: 169450580
Molecular Weight 397.3 g/mol PubChem CID: 169450580
Not specified in available
Appearance ]
literature
. Not specified in available
Solubility

literature

Mechanism of Action

The biological effects of Manganese Tripeptide-1 are believed to be multifaceted, primarily
leveraging the synergistic actions of the GHK peptide and the manganese ion. The proposed
mechanisms of action fall into three main categories: antioxidant defense, stimulation of
extracellular matrix (ECM) synthesis, and reduction of hyperpigmentation.
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Antioxidant Defense via Manganese Superoxide
Dismutase (MhSOD) Activation

The primary and most direct proposed mechanism of action for Manganese Tripeptide-1 is its
role in supporting the function of MNSOD. MnSOD is a crucial antioxidant enzyme located in
the mitochondria, where it catalyzes the dismutation of superoxide radicals, highly reactive
byproducts of cellular respiration, into less harmful hydrogen peroxide. By delivering
manganese, an essential cofactor for MNnSOD, Manganese Tripeptide-1 is thought to enhance
the activity of this enzyme, thereby protecting cells from oxidative damage induced by intrinsic
and extrinsic factors such as UV radiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.adgyllifesciences.com/services/industry/cosmetics-testing/
https://synapse.koreamed.org/articles/1145603
https://pubmed.ncbi.nlm.nih.gov/2983883/
https://pubmed.ncbi.nlm.nih.gov/2983883/
https://www.benchchem.com/product/b15624151#discovery-and-history-of-manganese-tripeptide-1
https://www.benchchem.com/product/b15624151#discovery-and-history-of-manganese-tripeptide-1
https://www.benchchem.com/product/b15624151#discovery-and-history-of-manganese-tripeptide-1
https://www.benchchem.com/product/b15624151#discovery-and-history-of-manganese-tripeptide-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15624151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

